Cas no 1356780-84-1 (2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 1356780-84-1
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5753499
• PubChem ID: 94868155
• Update Time: 2025-05-28

2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z73542616
• EN300-26613990
• 1356780-84-1
• 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide

• Inchi： 1S/C16H16N4O2S/c17-11-12(15(21)19-16-18-6-9-23-16)10-13-4-5-14(22-13)20-7-2-1-3-8-20/h4-6,9-10H,1-3,7-8H2,(H,18,19,21)/b12-10+
• InChI Key： VGEJEYCQPNDRDN-ZRDIBKRKSA-N
• SMILES： S1C=CN=C1NC(/C(/C#N)=C/C1=CC=C(N2CCCCC2)O1)=O

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Additional information on 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide

Recent Advances in the Study of 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS: 1356780-84-1)

The compound 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide (CAS: 1356780-84-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.

One of the key areas of research has been the investigation of the compound's interaction with specific biological targets. Preliminary findings suggest that 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide exhibits selective inhibition against certain kinases, which are critical regulators of cellular signaling pathways. This selectivity makes it a valuable tool for studying kinase-related diseases, such as cancer and inflammatory disorders. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the furan and thiazole rings influence its binding affinity and potency.

In addition to its kinase inhibitory activity, recent in vitro and in vivo studies have highlighted the compound's potential as an anti-proliferative agent. Experiments conducted on various cancer cell lines have demonstrated significant inhibition of cell growth, particularly in malignancies with dysregulated kinase activity. Moreover, the compound has shown favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. These findings have spurred further preclinical evaluations to assess its efficacy and safety in more complex biological systems.

The synthesis and optimization of 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while minimizing the formation of by-products. These advancements have facilitated the production of larger quantities of the compound for extensive biological testing. Additionally, computational modeling and molecular docking studies have provided insights into the compound's binding modes, aiding in the design of derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential off-target effects, toxicity, and the need for further optimization of its physicochemical properties must be addressed. Ongoing research aims to tackle these hurdles through systematic structure-activity optimization and comprehensive toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 2-cyano-3-[5-(piperidin-1-yl)furan-2-yl]-N-(1,3-thiazol-2-yl)prop-2-enamide represents a significant advancement in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a promising candidate for the development of novel therapeutics targeting kinase-related diseases. Continued research and development efforts will be crucial in unlocking its full potential and translating these findings into clinical applications.